Methyl 3-(3-nitrobenzamido)-5-phenylthiophene-2-carboxylate

• IUPAC Name: methyl 3-[(3-nitrobenzoyl)amino]-5-phenylthiophene-2-carboxylate
• InChI: InChI=1S/C19H14N2O5S/c1-26-19(23)17-15(11-16(27-17)12-6-3-2-4-7-12)20-18(22)13-8-5-9-14(10-13)21(24)25/h2-11H,1H3,(H,20,22)
• InChI Key: OMKJPDITXPDVKY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(S1)C2=CC=CC=C2)NC(=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C19H14N2O5S
• Molecular Weight: 382.4 g/mol

Description

Methyl 3-(3-nitrobenzamido)-5-phenylthiophene-2-carboxylate is a compound that is likely to exhibit interesting physicochemical and biological properties due to the presence of both a nitro group and a thiophene ring in its structure. While the specific compound is not directly studied in the provided papers, related compounds with similar functional groups have been investigated, which can provide insights into the behavior and characteristics of the compound .

Synthesis Analysis

The synthesis of related thiophene derivatives often involves multi-step reactions that may include halogenation, nitration, and the formation of amides. For instance, the nitration of methyl-3-hydroxythiophene-2-carboxylate leads to products that can undergo further chemical transformations, such as O to N acyl migrations . Additionally, the synthesis of 1,3-diphenylurea from nitrobenzene through reductive carbonylation is an example of a phosgene-free synthetic route that could be relevant for the synthesis of nitrobenzamide derivatives .

Molecular Structure Analysis

The molecular structure of thiophene derivatives can be determined using crystallographic methods, as demonstrated by the study of methyl 4-hydroxy-3-nitro-2-(4-nitrophenyl)-5-(1,1,1-triphenyl-λ5-phosphanylidene)-1,3-cyclopentadiene-1-carboxylate . Such studies reveal the spatial arrangement of atoms, intramolecular interactions, and crystal packing, which are crucial for understanding the reactivity and properties of the compound.

Chemical Reactions Analysis

Thiophene derivatives can participate in a variety of chemical reactions. For example, methyl 2-chloro-3-oxo-2,3-dihydrothiophene-2-carboxylates can react with alcohols to yield thiophene-2,4-diols, which can then be transformed into other products through O-alkylation and hydrolysis . The presence of nitro groups also allows for further functionalization, as seen in the synthesis of nitrothiophene-5-carboxamides .

Physical and Chemical Properties Analysis

The physical and chemical properties of thiophene derivatives, such as acid-base behavior, solubility, and chemical stability, are important for their practical applications. The study of ethyl 2-aryl(methyl)sulfonylamino-4,5,6,7-tetrahydrobenzothiophene-3-carboxylates provides data on these properties and the formation of metal complexes . Spectroscopic studies and quantum mechanical calculations can also offer insights into the electronic structure and behavior of these compounds in different environments .